Cas no 2770493-96-2 (1-(9H-fluoren-9-yl)methyl 4-methyl 4-(but-3-en-1-yl)piperidine-1,4-dicarboxylate)

• Product Name: 1-(9H-fluoren-9-yl)methyl 4-methyl 4-(but-3-en-1-yl)piperidine-1,4-dicarboxylate
• CAS No: 2770493-96-2
• MF: C₂₆H₂₉NO₄
• MW: 419.512767553329
• CID: 6070311
• PubChem ID: 165993843
• Update Time: 2025-06-13

1-(9H-fluoren-9-yl)methyl 4-methyl 4-(but-3-en-1-yl)piperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2770493-96-2
• 1-(9H-fluoren-9-yl)methyl 4-methyl 4-(but-3-en-1-yl)piperidine-1,4-dicarboxylate
• EN300-37397353

• Inchi： 1S/C26H29NO4/c1-3-4-13-26(24(28)30-2)14-16-27(17-15-26)25(29)31-18-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h3,5-12,23H,1,4,13-18H2,2H3
• InChI Key： YFGQRPHZBRITPR-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCC=C)CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)=O

Computed Properties

• Exact Mass: 419.20965841g/mol
• Monoisotopic Mass: 419.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(9H-fluoren-9-yl)methyl 4-methyl 4-(but-3-en-1-yl)piperidine-1,4-dicarboxylate

Research Brief on 1-(9H-fluoren-9-yl)methyl 4-methyl 4-(but-3-en-1-yl)piperidine-1,4-dicarboxylate (CAS: 2770493-96-2)

1-(9H-fluoren-9-yl)methyl 4-methyl 4-(but-3-en-1-yl)piperidine-1,4-dicarboxylate (CAS: 2770493-96-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperidine and fluorenylmethyl ester functionalities, serves as a critical intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and cancer.

The structural features of this compound, including the but-3-en-1-yl side chain and the fluoren-9-ylmethyl (Fmoc) protecting group, make it a versatile building block in organic synthesis. The Fmoc group is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under mild acidic conditions. This property has been leveraged in the design of peptide-based drugs and prodrugs, where controlled release of active pharmaceutical ingredients (APIs) is desired.

Recent research has explored the use of 1-(9H-fluoren-9-yl)methyl 4-methyl 4-(but-3-en-1-yl)piperidine-1,4-dicarboxylate in the synthesis of piperidine derivatives, which are known for their pharmacological activities. Piperidine scaffolds are prevalent in many FDA-approved drugs, including antipsychotics, analgesics, and anticancer agents. The incorporation of the but-3-en-1-yl moiety introduces additional reactivity, enabling further functionalization through click chemistry or other coupling reactions.

One notable study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role in the development of gamma-secretase modulators for Alzheimer's disease. The researchers utilized the compound as a key intermediate to synthesize a series of small molecules that selectively modulate gamma-secretase activity, reducing the production of toxic amyloid-beta peptides without affecting other physiological functions of the enzyme. The study reported promising in vitro and in vivo results, suggesting potential therapeutic benefits.

In another study, the compound was employed in the synthesis of novel PROTACs (Proteolysis Targeting Chimeras) for targeted protein degradation. The but-3-en-1-yl group was functionalized to incorporate a linker moiety, which was then conjugated to an E3 ligase binder and a target protein ligand. This approach demonstrated efficient degradation of oncogenic proteins in cancer cell lines, highlighting the compound's utility in advancing targeted cancer therapies.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 1-(9H-fluoren-9-yl)methyl 4-methyl 4-(but-3-en-1-yl)piperidine-1,4-dicarboxylate. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these challenges, enabling more efficient and scalable production of this valuable intermediate.

In conclusion, 1-(9H-fluoren-9-yl)methyl 4-methyl 4-(but-3-en-1-yl)piperidine-1,4-dicarboxylate (CAS: 2770493-96-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a key player in the development of novel therapeutics, particularly in the fields of neurology and oncology. Continued research and technological advancements are expected to further expand its applications and improve its synthetic accessibility.